![molecular formula C16H18ClN3O3S B2874601 3-amino-N-(4-chlorophenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide CAS No. 326916-21-6](/img/structure/B2874601.png)
3-amino-N-(4-chlorophenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide
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Description
3-amino-N-(4-chlorophenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide, also known as ACMS or ACMSD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This sulfonamide compound has a unique chemical structure, which makes it an interesting target for drug discovery and development.
Scientific Research Applications
Enzyme Inhibition
Aromatic sulfonamide derivatives, including structures similar to "3-amino-N-(4-chlorophenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide", have been identified as potent inhibitors of carbonic anhydrase isoenzymes (hCA I, hCA II, hCA IV, and hCA XII). These compounds exhibit nanomolar half-maximal inhibitory concentrations (IC50) and show varying activities across the isoenzymes, with a particular focus on developing inhibitors with low affinity against hCA XII for potential therapeutic applications (Supuran et al., 2013).
Molecular Interactions and Crystal Structure
Studies have been conducted on the crystal structures of sulfonamides to understand their molecular interactions, solubility, solvation, and distribution processes. Research on compounds similar to "this compound" provides insights into their thermochemical parameters, including sublimation and evaporation processes, and their behavior in different solvents, which is crucial for drug formulation and development (Perlovich et al., 2008).
Anticancer Potential
Some sulfonamide derivatives have been synthesized and evaluated for their in vitro anticancer activity against various cancer cell lines. These studies aim to explore the underlying molecular mechanisms involved in their potential anticancer effects, including the induction of apoptosis through the activation of specific apoptotic genes, providing a foundation for future therapeutic applications (Cumaoğlu et al., 2015).
Antimicrobial and Antiviral Activities
Research into the antimicrobial and antiviral activities of sulfonamide derivatives, including those structurally related to "this compound", has shown promising results. These compounds have been tested against various bacterial and fungal strains, with some derivatives exhibiting significant activity. This suggests their potential use in developing new antimicrobial and antiviral agents (Janakiramudu et al., 2017).
properties
IUPAC Name |
3-amino-N-(4-chlorophenyl)-4-morpholin-4-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN3O3S/c17-12-1-3-13(4-2-12)19-24(21,22)14-5-6-16(15(18)11-14)20-7-9-23-10-8-20/h1-6,11,19H,7-10,18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGXVDBQWLYKUQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>55.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24836063 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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